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Get Quote

Executive Summary & Pharmaceutical Context
FEFO (Bis(2-fluoro-2,2-dinitroethyl) formal) is a dense, energetic liquid plasticizer.[2] While

primarily known in aerospace and ordnance, its relevance in drug development lies in two

niche but critical sectors:

Needle-Free Injection Systems: FEFO is used to plasticize nitrocellulose or GAP-based

propellants in pyrotechnic-driven jet injectors, requiring precise burn rates governed by

rheology.

Fluorinated Excipient Modeling: It serves as a model for high-density, high-viscosity

fluorinated carriers in oxygen transport research, though its toxicity limits direct biological

contact.

This guide provides the rheological baseline for pure FEFO, enabling researchers to model its

flow behavior in micro-dosing pumps and casting processes.
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Physicochemical & Rheological Profile
FEFO exhibits Newtonian behavior in its pure state but induces complex viscoelastic changes

when blended with polymers. Its high density and polar nitro groups create significant

intermolecular friction, resulting in a viscosity profile highly sensitive to temperature.

Table 1: Core Physicochemical Properties of Pure FEFO
Property Value Unit Conditions Relevance

Chemical

Formula
- - Molecular Basis

Molecular Weight 336.12 g/mol - Diffusion/Mobility

Density 1.60 - 1.62 g/cm³ @ 20°C

High density aids

volumetric

efficiency

Viscosity (

)
30.5 - 45.0 mPa[3][4]·s @ 25°C

Flowability for

processing

Glass Transition

(

)

-28 to -30 °C DSC
Low-temp

flexibility limit

Boiling Point Decomposes °C >120°C
Thermal stability

limit

Refractive Index 1.448 @ 20°C
Optical purity

check

Rheological Behavior Analysis[5]
Newtonian Plateau: Pure FEFO shows a constant viscosity independent of shear rate (

) across the standard processing range (

to

).
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Temperature Dependence: Follows an Arrhenius relationship.[5] A temperature drop from

25°C to 5°C results in a non-linear viscosity spike, critical for cold-chain storage of pre-

loaded devices.

Plasticizing Efficiency: When mixed with binders (e.g., Glycidyl Azide Polymer - GAP), FEFO

acts as a "molecular lubricant," separating polymer chains and reducing the bulk

.

Experimental Protocol: "Safe-by-Design" Rheometry
Objective: Accurately measure the dynamic viscosity of FEFO while mitigating explosive

hazards. Equipment: Stress-Controlled Rotational Rheometer (e.g., Anton Paar MCR or TA

Instruments DHR). Geometry: 40mm or 25mm Stainless Steel Cone & Plate (Low angle: 1° or

2°).

Workflow Diagram: Rheological Characterization

Sample Preparation
(Desiccated, 25°C)

Gap Loading
(Micropipette, <0.5mL)

 ESD Safe Thermal Equilibration
(Peltier Plate, 5 min)

 Trim Excess Shear Rate Ramp
(1 to 1000 1/s)

 Flow Curve Temperature Sweep
(40°C to -10°C)

 Thermal Dep. Arrhenius Fitting
& Zero-Shear Viscosity

Click to download full resolution via product page

Caption: Step-by-step rheological workflow for energetic fluids, prioritizing thermal stability and

minimal sample volume.

Step-by-Step Methodology
Phase 1: System Validation (Self-Validating Step)

Calibration: Calibrate motor inertia and air bearing friction using a Newtonian standard oil

(e.g., Silicone Oil 50 cP) with a known viscosity within ±5% of FEFO's expected range.

Zero Gap: Perform zero-gap setting at the testing temperature (25°C) to account for thermal

expansion of the steel geometry.

Phase 2: Sample Loading (Critical Safety)
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Volume Control: Using a positive displacement pipette, dispense exactly 0.3 mL (for 40mm

cone) of pure FEFO onto the center of the Peltier plate. Reasoning: Overfilling causes edge

failure; underfilling invalidates the calculation.

Trimming: Lower the head to the trim position (gap + 50µm). Wipe excess fluid with a lint-

free wipe. Lower to measurement gap.

Solvent Trap: Install a solvent trap cover to prevent evaporation or moisture absorption

(FEFO is slightly hygroscopic).

Phase 3: Measurement Profile

Flow Curve (Shear Ramp):

Range:

.

Points: 20 points, logarithmic spacing.

Duration: 10 seconds per point.

Goal: Confirm Newtonian linearity. If viscosity drops at high shear, check for viscous

heating or wall slip.

Temperature Sweep:

Range: 40°C down to -10°C.

Rate: 1°C/min (Linear cooling).

Strain: Constant 5% (within Linear Viscoelastic Region).

Goal: Determine the activation energy of flow (

).

Data Analysis & Interpretation
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Viscosity Calculation
For a Newtonian fluid like pure FEFO, the shear stress (

) is proportional to shear rate (

):

Where

is the dynamic viscosity.

Temperature Dependence (Arrhenius Model)
The viscosity of FEFO follows the Arrhenius equation, allowing prediction of flow at storage

conditions:

: Viscosity at temperature

(K)

: Pre-exponential factor

: Activation energy of flow

: Gas constant (8.314 J/mol·K)

Interpretation for Formulators:

High

: Indicates strong sensitivity to temperature. Precise thermal control is required during the
filling of drug delivery devices.

Low

: Confirms FEFO's ability to maintain flexibility in propellant binders at stratospheric or cold-
chain temperatures.

Molecular Mechanism of Plasticization
Understanding why FEFO works is crucial for formulation.
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Rigid Polymer Matrix
(e.g., Nitrocellulose/GAP)

Addition of FEFO
(Polar Nitro Groups)

 Mixing

Intercalation
FEFO shields dipole-dipole interactions

 Solvation

Increased Free Volume
(Chain Separation)

 Steric Effect

Reduced Viscosity & Tg
(Enhanced Processability)
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Caption: Mechanism by which FEFO reduces the glass transition temperature and viscosity of

energetic binders.

Safety & Handling (Mandatory)
Toxicity: FEFO is a nitro-compound.[2] It is readily absorbed through the skin and is toxic.

Double-gloving (Nitrile/Laminate) and a fume hood are non-negotiable.

Explosive Hazard: While relatively insensitive compared to primary explosives, pure FEFO

can detonate under high shock or rapid heating.

Protocol: Never heat pure FEFO above 60°C in a confined rheometer gap.
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Disposal: Dilute with acetone and incinerate via certified hazardous waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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